Cas no 85984-37-8 (3-Methyl-4-(1-piperidinyl)aniline)

• Product Name: 3-Methyl-4-(1-piperidinyl)aniline
• CAS No: 85984-37-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 1076550
• PubChem ID: 43090715
• Update Time: 2025-05-23

3-Methyl-4-(1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(1-piperidinyl)aniline
• 3-methyl-4-(piperidin-1-yl)benzenamine
• 85984-37-8
• AKOS000101323
• SB42092
• SCHEMBL241271
• A1-26664
• FT-0704773
• STKBMPIDGFXBIL-UHFFFAOYSA-N
• 3-methyl-4-(piperidin-1-yl)aniline
• 3-methyl-4-piperidin-1-ylaniline
• DA-02153

• MDL： MFCD09755896
• Inchi： 1S/C12H18N2/c1-10-9-11(13)5-6-12(10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
• InChI Key： STKBMPIDGFXBIL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C)N)CCCCC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

3-Methyl-4-(1-piperidinyl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 3-Methyl-4-(1-piperidinyl)aniline

3-Methyl-4-(1-piperidinyl)aniline (CAS No. 85984-37-8): An Overview of Its Properties, Applications, and Recent Research

3-Methyl-4-(1-piperidinyl)aniline (CAS No. 85984-37-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 4-(1-piperidinyl)-3-methylaniline, is characterized by its unique molecular structure, which includes a piperidine ring and an aniline moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 3-Methyl-4-(1-piperidinyl)aniline is C₁₂H₁₇N₂, and its molecular weight is approximately 191.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where controlled solubility is required.

One of the key applications of 3-Methyl-4-(1-piperidinyl)aniline is in the synthesis of pharmaceutical compounds. The piperidine ring and aniline group are common structural motifs found in many biologically active molecules, including analgesics, anti-inflammatory agents, and antidepressants. For instance, recent research has explored the use of 3-Methyl-4-(1-piperidinyl)aniline as a precursor in the synthesis of novel analgesic agents with improved efficacy and reduced side effects. A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a lead molecule for developing new pain management drugs.

In addition to its pharmaceutical applications, 3-Methyl-4-(1-piperidinyl)aniline has gained attention in materials science due to its ability to form stable complexes with various metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in advanced materials such as sensors, catalysts, and electronic devices. A recent study published in the Journal of Materials Chemistry C demonstrated the use of 3-Methyl-4-(1-piperidinyl)aniline-based complexes as efficient luminescent materials for organic light-emitting diodes (OLEDs).

The synthetic versatility of 3-Methyl-4-(1-piperidinyl)aniline has also been leveraged in the development of new chemical reactions and methodologies. Researchers have reported several efficient synthetic routes for preparing this compound from readily available starting materials. One notable method involves the reaction of 4-chloro-3-methylaniline with piperidine under mild conditions, yielding high yields and purity levels. This synthetic approach has been widely adopted in both academic and industrial settings due to its simplicity and cost-effectiveness.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of 3-Methyl-4-(1-piperidinyl)aniline. Density functional theory (DFT) calculations have provided insights into the electronic structure and stability of this compound, which can guide the design of new derivatives with tailored properties. For example, a study published in the Theoretical Chemistry Accounts used DFT to predict the reactivity patterns of 3-Methyl-4-(1-piperidinyl)aniline towards various electrophiles and nucleophiles.

In conclusion, 3-Methyl-4-(1-piperidinyl)aniline (CAS No. 85984-37-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern chemistry and related fields.